Cas no 5436-32-8 (Propanedinitrile,2-[2-(4-methoxyphenyl)diazenyl]-)

• Product Name: Propanedinitrile,2-[2-(4-methoxyphenyl)diazenyl]-
• CAS No: 5436-32-8
• MF: C₁₀H₈N₄O
• MW: 200.196721076965
• CID: 383389
• PubChem ID: 228618
• Update Time: 2025-04-19

Propanedinitrile,2-[2-(4-methoxyphenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile,2-[2-(4-methoxyphenyl)diazenyl]-
• 2-[(4-methoxyphenyl)diazenyl]propanedinitrile
• [(e)-(4-methoxyphenyl)diazenyl]propanedinitrile
• AC1L5GD1
• AC1Q4QGD
• AR-1A8511
• CTK5A0644
• KST-1A6756
• NSC21677
• NSC-21677
• DTXSID20281435
• 5436-32-8
• [(p-Methoxyphenyl)hydrazono]malononitrile
• cyano-N-(4-methoxyphenyl)methanecarbohydrazonoyl cyanide
• benzylidenemalononitrile (BMN) deriv. 67
• BDBM4381

• Inchi： 1S/C10H8N4O/c1-15-10-4-2-8(3-5-10)13-14-9(6-11)7-12/h2-5,9H,1H3/b14-13+
• InChI Key： YZCHGZIONBCGFD-BUHFOSPRSA-N
• SMILES： O(C)C1C=CC(=CC=1)/N=N/C(C#N)C#N

Computed Properties

• Exact Mass: 200.06994
• Monoisotopic Mass: 200.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 81.5Ų

Experimental Properties

• PSA: 81.53
• LogP: 2.19466

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines